5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine

Specification

• Molecular Formula: C13H12N4O4S2
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 5-ethylsulfonyl-4-(4-nitrophenyl)-2H-thieno[2,3-c]pyrazol-3-amine
• Standard InChI: InChI=1S/C13H12N4O4S2/c1-2-23(20,21)13-9(10-11(14)15-16-12(10)22-13)7-3-5-8(6-4-7)17(18)19/h3-6H,2H2,1H3,(H3,14,15,16)
• Standard InChI Key: DYXOCHAQMXIRNR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=C(C2=C(NN=C2S1)N)C3=CC=C(C=C3)[N+](=O)[O-]

Introduction

5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine is a synthetic organic compound belonging to the thienopyrazole derivatives. It features a unique heterocyclic structure, consisting of a thieno ring fused to a pyrazole ring, with an ethylsulfonyl group and a nitrophenyl moiety attached. This compound has garnered attention for its potential biological activities and applications in medicinal chemistry.

Synthesis and Characterization

The synthesis of 5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine involves several steps, typically starting with the formation of the thieno[2,3-c]pyrazole core. The introduction of the ethylsulfonyl and nitrophenyl groups can be achieved through various chemical reactions, such as nucleophilic substitution or electrophilic aromatic substitution. Characterization of the compound is crucial for understanding its structure and properties, often involving techniques like NMR spectroscopy and mass spectrometry.

Biological Activity and Potential Applications

Preliminary studies suggest that 5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine exhibits promising biological activity, particularly in pharmacological contexts. The presence of the nitrophenyl group can contribute to its interaction with biological targets, while the ethylsulfonyl group enhances its solubility and may influence its pharmacokinetic properties. In silico studies using molecular docking have provided insights into its potential interactions with biological molecules, indicating favorable binding energies and conformations.

Compound	Structural Features	Unique Properties
5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine	Ethylsulfonyl and nitrophenyl groups	Enhanced solubility and biological activity
5-(Methylsulfonyl)-4-(3-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine	Methylsulfonyl instead of ethyl	Different solubility and reactivity
5-(Ethoxycarbonyl)-4-(4-chlorophenyl)-1H-thieno[2,3-c]pyrazol-3-amine	Ethoxycarbonyl group	Different pharmacological profile

Comparison with Similar Compounds

5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine shares structural similarities with other thienopyrazole derivatives but is distinguished by its specific combination of functional groups. For instance, 4-(2,4-Dichlorophenyl)-5-(ethylsulfonyl)-1H-thieno[2,3-c]pyrazol-3-amine has a different aromatic substitution pattern, which may influence its biological activity and pharmacological properties.

Future Research Directions

Further studies are needed to fully elucidate the mechanism of action and potential therapeutic applications of 5-(Ethylsulfonyl)-4-(4-nitrophenyl)-1H-thieno[2,3-c]pyrazol-3-amine. This includes in-depth biological assays to assess its efficacy and safety in various disease models, as well as optimization of its chemical structure to enhance its pharmacokinetic and pharmacodynamic properties.